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Application Notes

GR 94800 TFA is a potent and highly selective peptide antagonist for the tachykinin NK2
receptor. Tachykinin receptors, including the NK2 receptor, are G-protein coupled receptors
(GPCRs) that play a significant role in various physiological processes. The NK2 receptor is
primarily activated by the neuropeptide Neurokinin A (NKA).

The activation of the NK2 receptor initiates a signaling cascade through the Gq alpha subunit
of its associated G-protein. This leads to the activation of phospholipase C (PLC), which in turn
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)
and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering
the release of stored intracellular calcium (Ca2+) into the cytoplasm. This transient increase in
cytosolic calcium is a key second messenger that mediates a variety of cellular responses.

Calcium imaging is a powerful technique used to visualize and quantify these changes in
intracellular calcium concentration. By employing fluorescent calcium indicators, researchers
can monitor the activation and inhibition of receptors like NK2 in real-time. In this context, GR
94800 TFA serves as a valuable pharmacological tool to selectively block the NK2 receptor
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and, consequently, the NKA-induced calcium mobilization. This allows for the detailed study of
NK2 receptor signaling, the screening for novel NK2 receptor modulators, and the investigation
of the physiological roles of this receptor in various cell types.

The high selectivity of GR 94800 TFA for the NK2 receptor over NK1 and NK3 receptors makes
it an ideal candidate for dissecting the specific contributions of the NK2 receptor in complex
biological systems.

Quantitative Data

The following table summarizes the binding affinities of GR 94800 TFA for the tachykinin

receptors.
Compound Receptor pKB
GR 94800 TFA NK2 9.6[1]
GR 94800 TFA NK1 6.4[1]
GR 94800 TFA NK3 6.0[1]

pKB is the negative logarithm of the dissociation constant (KB) of an antagonist. A higher pKB
value indicates a higher binding affinity.

Signaling Pathway Diagram
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Caption: NK2 Receptor Signaling Pathway.

Experimental Protocols
Protocol 1: In Vitro Calcium Mobilization Assay Using a
Fluorescence Plate Reader

This protocol describes the use of GR 94800 TFA to inhibit NKA-induced calcium mobilization
in a cell line expressing the human NK2 receptor (e.g., CHO-hNK2R).

Materials:

Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing the human tachykinin NK2
receptor (CHO-hNK2R).

e GR 94800 TFA: Prepare a stock solution (e.g., 10 mM) in a suitable solvent (e.g., DMSO)
and make serial dilutions in assay buffer.

o NK2 Receptor Agonist: Neurokinin A (NKA) or a selective agonist like [3-Ala8]-Neurokinin A
(4-10). Prepare a stock solution and serial dilutions.

e Calcium Indicator Dye: Fluo-4 AM or a similar calcium-sensitive dye.
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e Pluronic F-127: To aid in dye loading.
e Probenecid: (Optional) To inhibit dye extrusion.
o Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

o Cell Culture Medium: Appropriate medium for the CHO cell line (e.g., F-12K Medium with
10% FBS).

o Black, clear-bottom 96-well or 384-well plates.

o Fluorescence Plate Reader: Equipped with injectors for compound addition (e.g., FLIPR,
FlexStation).

Procedure:
e Cell Culture and Plating:
o Culture CHO-hNKZ2R cells in their appropriate growth medium.

o One day before the assay, seed the cells into black, clear-bottom microplates at a density
that will result in a confluent monolayer on the day of the experiment.

e Dye Loading:

o Prepare the dye loading solution by diluting the Fluo-4 AM stock solution in assay buffer to
a final concentration of 1-5 uM.

o Add Pluronic F-127 (e.g., 0.02%) to the dye solution to facilitate dye entry into the cells.
o (Optional) Add probenecid (e.g., 2.5 mM) to the loading buffer to prevent dye leakage.

o Remove the cell culture medium from the plates and wash the cells once with assay
buffer.

o Add the dye loading solution to each well and incubate for 30-60 minutes at 37°C in the
dark.
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e Antagonist and Agonist Plate Preparation:

o Prepare a plate with serial dilutions of GR 94800 TFA at a concentration that is a multiple
of the final desired concentration (e.g., 4x).

o Prepare a separate plate with the NK2 receptor agonist at a concentration that will give a
response close to its EC80 (determined from a prior dose-response experiment).

e Calcium Flux Measurement:

o After the dye loading incubation, wash the cells gently with assay buffer to remove
extracellular dye.

o Place the cell plate into the fluorescence plate reader.

o Set the instrument to measure fluorescence at appropriate excitation and emission
wavelengths for the chosen dye (e.g., Ex: 494 nm, Em: 516 nm for Fluo-4).

o Antagonist Addition: Add the desired concentrations of GR 94800 TFA to the wells and
incubate for a predetermined time (e.g., 15-30 minutes) to allow the antagonist to bind to
the receptors.

o Agonist Stimulation: Following the antagonist incubation, add the NK2 receptor agonist to
the wells.

o Record the fluorescence signal before and after the addition of the agonist. The change in
fluorescence intensity corresponds to the change in intracellular calcium concentration.

e Data Analysis:

o The response is typically measured as the peak fluorescence intensity after agonist
addition minus the baseline fluorescence.

o To determine the inhibitory effect of GR 94800 TFA, plot the agonist response as a
function of the GR 94800 TFA concentration.

o Calculate the IC50 value of GR 94800 TFA, which is the concentration of the antagonist
that inhibits 50% of the maximal agonist-induced response.
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Experimental Workflow Diagram

Preparation

Seed cells in microplate Prepare dye loading solution Prepare antagonist (GR 94800 TFA) plate Prepare agonist (NKA) plate

"Assay Execution

Load cells with calcium dye

Wash cells

Pre-incubate with GR 94800 TFA

Measure baseline fluorescence

Add NKA and measure fluorescence change

Data Apnalysis

Calculate fluorescence response

Plot dose-response curve

Determine IC50 of GR 94800 TFA

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14754977/docs?utm_src=pdf-body-img#application-of-gr-94800-tfa-in-calcium-imaging-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14754977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Caption: Calcium Imaging Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. GR 94800 | CAS:141636-65-9 | Potent, selective NK2 antagonist | High Purity |
Manufacturer BioCrick [biocrick.com]

e To cite this document: BenchChem. [Application of GR 94800 TFA in Calcium Imaging
Experiments]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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